Cas no 7371-77-9 (1,3-Cyclobutanedicarbonitrile, cis-)

• Product Name: 1,3-Cyclobutanedicarbonitrile, cis-
• CAS No: 7371-77-9
• MF: C₆H₆N₂
• MW: 106.125240802765
• CID: 2668700
• Update Time: 2023-08-06

1,3-Cyclobutanedicarbonitrile, cis- Chemical and Physical Properties

Names and Identifiers

• 1β,3β-Cyclobutanedicarbonitrile
• 1,3-Cyclobutanedicarbonitrile, cis-
• 1,3-Cyclobutanedicarbonitrile, trans-
• DCXZLBAXIGEGMA-OLQVQODUSA-N
• DCXZLBAXIGEGMA-IZLXSQMJSA-N
• cis-1,3-Cyclobutanedicarbonitrile
• 1beta,3beta-Cyclobutanedicarbonitrile
• 1alpha,3beta-Cyclobutanedicarbonitrile
• 1,3-Cyclobutanedicarbonitrile, (E)-

• Inchi： 1S/C6H6N2/c7-3-5-1-6(2-5)4-8/h5-6H,1-2H2
• InChI Key： DCXZLBAXIGEGMA-UHFFFAOYSA-N
• SMILES： N#CC1CC(C#N)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 147
• Topological Polar Surface Area: 47.6